Cas no 877644-16-1 (methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 877644-16-1
• MF: C₂₀H₂₁N₅O₅
• MW: 411.411244153976
• CID: 6466202
• Update Time: 2025-11-01

methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• methyl 2-[6-(4-ethoxyphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate

• Inchi： 1S/C20H21N5O5/c1-5-30-14-8-6-13(7-9-14)25-12(2)10-23-16-17(21-19(23)25)22(3)20(28)24(18(16)27)11-15(26)29-4/h6-10H,5,11H2,1-4H3
• InChI Key： FFPIHUAQHRRQBL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C([H])C(=C([H])C=4[H])OC([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])[H])=O

Additional information on methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Methyl 2-8-(4-Ethoxyphenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-ylacetate (CAS No. 877644-16-1): An Overview

Methyl 2-8-(4-Ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 877644-16-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities.

The chemical structure of methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate is notable for its intricate arrangement of functional groups. The imidazopurine core is a key feature that contributes to its pharmacological properties. The presence of the ethoxyphenyl substituent and the methyl groups further modulates its biological activity and solubility properties.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate exhibits potent anti-inflammatory effects. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate has also shown potential as an antiviral agent. Research conducted at the University of California in 2022 revealed that the compound effectively inhibits the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves the disruption of viral RNA synthesis and protein expression pathways.

The pharmacokinetic properties of methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate have been extensively studied to optimize its therapeutic use. Preclinical data indicate that the compound has good oral bioavailability and a favorable half-life in plasma. These characteristics make it suitable for both oral and parenteral administration in clinical settings.

However, like many novel compounds in drug development pipelines, methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate is subject to rigorous safety evaluations. Toxicology studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects observed in animal models. Ongoing clinical trials are further assessing its safety and efficacy in human subjects.

The synthesis of methyl 2-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1，2-g]purin -3 - ylac et ate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the imidazopurine core through cyclization reactions and subsequent functionalization with the ethoxyphenyl and methyl groups. Advances in synthetic chemistry have enabled more efficient routes to this compound with reduced environmental impact.

In conclusion, methyl 2 - 8 - ( 4 - eth oxy phen yl) - 1 , 7 - di me th yl - 2 , 4 - di ox o - 1 H , 2 H , 3 H , 4 H , 8 H - imi da zo [ 1 , 2 - g ] pu rin - 3 - yl ac et ate ( CAS No . 877644 - 16 - 1 ) represents a promising molecule with diverse biological activities and potential therapeutic applications . Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings . As more data becomes available , this compound may play a significant role in advancing treatments for various diseases .